ent-8-Hydroxy Efavirenz
ent-8-Hydroxy Efavirenz
Brand Name:
Vulcanchem
CAS No.:
342621-26-5
VCID:
VC21112516
InChI:
InChI=1S/C14H9ClF3NO3/c15-8-5-9-11(10(20)6-8)19-12(21)22-13(9,14(16,17)18)4-3-7-1-2-7/h5-7,20H,1-2H2,(H,19,21)/t13-/m1/s1
SMILES:
C1CC1C#CC2(C3=C(C(=CC(=C3)Cl)O)NC(=O)O2)C(F)(F)F
Molecular Formula:
C14H9ClF3NO3
Molecular Weight:
331.67 g/mol
ent-8-Hydroxy Efavirenz
CAS No.: 342621-26-5
Cat. No.: VC21112516
Molecular Formula: C14H9ClF3NO3
Molecular Weight: 331.67 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 342621-26-5 |
|---|---|
| Molecular Formula | C14H9ClF3NO3 |
| Molecular Weight | 331.67 g/mol |
| IUPAC Name | (4R)-6-chloro-4-(2-cyclopropylethynyl)-8-hydroxy-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one |
| Standard InChI | InChI=1S/C14H9ClF3NO3/c15-8-5-9-11(10(20)6-8)19-12(21)22-13(9,14(16,17)18)4-3-7-1-2-7/h5-7,20H,1-2H2,(H,19,21)/t13-/m1/s1 |
| Standard InChI Key | OOVOMPCQLMFEDT-CYBMUJFWSA-N |
| Isomeric SMILES | C1CC1C#C[C@@]2(C3=C(C(=CC(=C3)Cl)O)NC(=O)O2)C(F)(F)F |
| SMILES | C1CC1C#CC2(C3=C(C(=CC(=C3)Cl)O)NC(=O)O2)C(F)(F)F |
| Canonical SMILES | C1CC1C#CC2(C3=C(C(=CC(=C3)Cl)O)NC(=O)O2)C(F)(F)F |
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